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Compound of Interest

Compound Name: Ethyl 4-oxobutanoate

Cat. No.: B158675

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 4-oxobutanoate, including
its chemical identity, physicochemical properties, a representative synthetic protocol, and its
biological context.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
ethyl 4-oxobutanoate.[1][2][3]

Structure:

The chemical structure of ethyl 4-oxobutanoate is characterized by a four-carbon chain
containing an ester functional group at one end and an aldehyde group at the other.

e Molecular Formula: CeH1003[1][4][5]
» SMILES: CCOC(=0)CCC=0[1][4][5]

« InChl Key: QFMPHCGACBODIJ-UHFFFAOYSA-N[1][3]

Physicochemical Properties
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A summary of the key physicochemical properties of ethyl 4-oxobutanoate is presented in the
table below. This data is essential for its handling, application in experimental settings, and for
analytical method development.

Property Value Source
Molecular Weight 130.14 g/mol [1][41[6]
Density 1.013 g/cm3 [1]
Boiling Point 183.1 °C at 760 mmHg [1]
Flash Point 68.5 °C [1]
LogP 0.52860 [1]
Vapor Pressure 0.785 mmHg at 25°C [1]
Refractive Index 1.41 [1]
Physical Form Liquid [3]

Synthesis of Ethyl 4-oxobutanoate: Experimental
Protocol

The following is a representative experimental protocol for the synthesis of ethyl 4-
oxobutanoate via Fischer esterification of 4-oxobutanoic acid. This method is a standard
procedure for the preparation of esters from carboxylic acids and alcohols.

Reaction: 4-oxobutanoic acid + ethanol --(H* catalyst)--> ethyl 4-oxobutanoate + water
Materials and Equipment:

4-oxobutanoic acid

Absolute ethanol

Concentrated sulfuric acid (or other strong acid catalyst)

Round-bottom flask
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» Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

e Separatory funnel

e Sodium bicarbonate solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate

» Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-oxobutanoic acid in an excess of absolute ethanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution.

o Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress
can be monitored by thin-layer chromatography (TLC).

o Work-up:

o After the reaction is complete, allow the mixture to cool to room temperature.

[e]

Remove the excess ethanol using a rotary evaporator.

o

Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

[¢]

Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
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e Drying and Purification:
o Dry the organic layer over anhydrous sodium sulfate.

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

o The crude ethyl 4-oxobutanoate can be further purified by distillation under reduced

pressure.

Biological Role and Metabolic Context

Ethyl 4-oxobutanoate is recognized as a metabolite.[6][7] It is structurally derived from the
formal condensation of the carboxyl group of succinic semialdehyde with ethanol.[6][7] This
relationship places it within the broader context of cellular metabolism, potentially at the
intersection of amino acid and carbohydrate metabolic pathways where succinic semialdehyde

is an intermediate.

Visualizations
The following diagrams illustrate the synthesis workflow and the metabolic context of ethyl 4-
oxobutanoate.
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Caption: Synthesis workflow for ethyl 4-oxobutanoate.
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Caption: Metabolic relationship of ethyl 4-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4-oxobutanoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158675#ethyl-4-oxobutanoate-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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